Sodium 1-methoxy-1,4-dioxopent-2-en-2-olate
Overview
Description
Sodium 1-methoxy-1,4-dioxopent-2-en-2-olate, also known as sodium methoxydioxopentenolate (SMDP) is an important organic compound that has a wide range of applications in scientific research and laboratory experiments. It is a colorless, water-soluble, and non-toxic compound that is widely used in organic synthesis, polymerization, and catalysis.
Scientific Research Applications
Chemical Structure and Bonding
In a study by Petrova et al. (2006), the sodium atom in sodium 1-methoxy-1,4-dioxopent-2-en-2-olate was found to be six-coordinated by oxygen atoms from four hydrogensquarate anions and two water molecules. This compound's three-dimensional packing is stabilized by a hydrogen bond system, providing insights into its molecular structure and interactions (Petrova, Shivachev, Kolev, & Petrova, 2006).
Chemical Reactions and Synthesis
Coe, Mott, and Tatlow (1990) described the synthesis of various compounds including 1-methoxy-2-trifluoromethyldecafluorocyclohexane, starting from alkoxides like sodium 1-methoxy-1,4-dioxopent-2-en-2-olate. This highlights its role in creating complex fluorinated compounds (Coe, Mott, & Tatlow, 1990).
Electrosynthesis Applications
Brettle and Cox (1969) investigated the electrolysis of sodium compounds in methanol, leading to various products including 4-methoxy-2,4-dimethylpent-2-ene. This research indicates the utility of sodium compounds in electrosynthetic processes (Brettle & Cox, 1969).
Catalysis in Polymerization
Ou et al. (2016) synthesized sodium complexes with NNO-tridentate Schiff base ligands, using them as catalysts for the ring-opening polymerization of L-lactide. This research demonstrates the application of sodium-based compounds in the field of polymer chemistry (Ou et al., 2016).
Applications in Coordination Chemistry
A study by Kula, Mazur, and Rzączyńska (2007) on the crystal structure of 3-(4-hydroxy-3-methoxyphenyl)-2-propenoic acid sodium salt revealed that Na ions are bridged by water molecules and coordinated to oxygen atoms of various groups. This work provides valuable insights into the structural aspects of sodium-based coordination compounds (Kula, Mazur, & Rzączyńska, 2007).
properties
IUPAC Name |
sodium;1-methoxy-1,4-dioxopent-2-en-2-olate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8O4.Na/c1-4(7)3-5(8)6(9)10-2;/h3,8H,1-2H3;/q;+1/p-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NBKWIKWHBQRQCL-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C=C(C(=O)OC)[O-].[Na+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7NaO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
166.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Sodium 1-methoxy-1,4-dioxopent-2-en-2-olate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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